2-(3-Nitrophenyl)imidazo[2,1-a]isoquinoline

• IUPAC Name: 2-(3-nitrophenyl)imidazo[2,1-a]isoquinoline
• InChI: InChI=1S/C17H11N3O2/c21-20(22)14-6-3-5-13(10-14)16-11-19-9-8-12-4-1-2-7-15(12)17(19)18-16/h1-11H
• InChI Key: AKVXKNMNQVYNNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN3C2=NC(=C3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C17H11N3O2
• Molecular Weight: 289.29 g/mol

Description

Synthesis Analysis

Several synthetic approaches have been explored to access this compound. Notably, a recent study by Mai et al. (2018) demonstrated an efficient strategy for its synthesis. They employed a Cp*RhIII-catalyzed [4+2] annulation of 2-arylimidazoles and α-diazoketoesters. This method allows precise control over the structural and substituted diversity at the 5- or 6-position of the imidazo[2,1-a]isoquinoline scaffold.

Scientific Research Applications

Catalytic Activities in Micelles

2-(3-Nitrophenyl)imidazo[2,1-a]isoquinoline has been utilized in studies exploring the catalytic activities of lipophilic imidazole·Zn2+ complexes in cationic micelles. This research has demonstrated the potential of this compound in monitoring the rates of both acylation and deacylation steps in ester hydrolysis, which is crucial for understanding catalytic mechanisms in micellar environments (Ogino et al., 1992).

Synthesis Methods

Research has focused on efficient synthesis methods for imidazo[2,1-a]isoquinolines, given their properties such as anti-inflammatory and potential antirhinoviral activities. Studies have explored various synthesis techniques, including cyclization reactions and the use of hypervalent iodine(III) reagents, highlighting the chemical versatility and potential applications of these compounds (Hou et al., 2004).

Copper-Catalyzed Synthesis

The copper(I) iodide-catalyzed synthesis of imidazo[2,1-a]isoquinolines has been reported, illustrating an efficient approach for creating these compounds. This method has shown good selectivity and yields, making it a significant advancement in the synthesis of imidazo heterocycles (Donthiri et al., 2014).

Photophysical Properties

Investigations into the photophysical properties of derivatives of imidazo[2,1-a]isoquinolines have revealed their potential as fluorescent chemosensors. These studies are crucial for developing new materials for sensing applications, particularly in detecting solvent polarity and trace amounts of nitroaromatics (Li et al., 2013).

Photocatalytic Radical Cascade Cyclization

Recent advancements include the development of photocatalytic radical cascade cyclization methods for synthesizing benzo[4,5]imidazo[2,1-a]isoquinolin derivatives. This novel method showcases the compound's versatility in organic synthesis, particularly in creating various derivatives under mild conditions (Liu et al., 2020).